molecular formula C12H24N2O3 B1194762 Dicyclohexylamine nitrate CAS No. 3882-06-2

Dicyclohexylamine nitrate

Cat. No. B1194762
CAS RN: 3882-06-2
M. Wt: 244.33 g/mol
InChI Key: XTVCLFHZFUWECQ-UHFFFAOYSA-O
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Description

Dicyclohexylamine nitrate, also known as Dicyclohexylamine nitrate, is a useful research compound. Its molecular formula is C12H24N2O3 and its molecular weight is 244.33 g/mol. The purity is usually 95%.
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properties

CAS RN

3882-06-2

Product Name

Dicyclohexylamine nitrate

Molecular Formula

C12H24N2O3

Molecular Weight

244.33 g/mol

IUPAC Name

dicyclohexylazanium;nitrate

InChI

InChI=1S/C12H23N.NO3/c1-3-7-11(8-4-1)13-12-9-5-2-6-10-12;2-1(3)4/h11-13H,1-10H2;/q;-1/p+1

InChI Key

XTVCLFHZFUWECQ-UHFFFAOYSA-O

SMILES

C1CCC(CC1)[NH2+]C2CCCCC2.[N+](=O)([O-])[O-]

Canonical SMILES

C1CCC(CC1)[NH2+]C2CCCCC2.[N+](=O)([O-])[O-]

Other CAS RN

3129-91-7
3882-06-2

Related CAS

101-83-7 (Parent)

synonyms

cyclohexanamine, N-cyclohexyl-, sulfate (1:1)
dicyclohexylamine
dicyclohexylamine hydrochloride
dicyclohexylamine nitrate
dicyclohexylamine nitrite
dicyclohexylamine phosphate (3:1)
dicyclohexylamine sulfate
dicyclohexylamine sulfate (1:1)
dicyclohexylammonium

Origin of Product

United States

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